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Compound of Interest

Compound Name: 1-Amino-2-phenyl-propan-2-ol

Cat. No.: B098868 Get Quote

An In-depth Technical Guide to 1-Amino-2-
phenyl-propan-2-ol
For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Amino-2-phenyl-propan-2-ol is a versatile amino alcohol with significant potential in

pharmaceutical and fine chemical synthesis. Its structure, featuring a tertiary alcohol and a

primary amine, makes it a valuable chiral auxiliary and a key building block for the synthesis of

more complex molecules. This technical guide provides a comprehensive overview of the

known physical and chemical properties of 1-Amino-2-phenyl-propan-2-ol, along with

relevant experimental protocols and an exploration of its potential applications.

Core Physicochemical Properties
1-Amino-2-phenyl-propan-2-ol, with the CAS number 17643-24-2, is a white solid at room

temperature.[1] Its core properties are summarized in the table below.
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Property Value Reference(s)

IUPAC Name 1-amino-2-phenylpropan-2-ol [2]

CAS Number 17643-24-2 [1][2][3][4]

Molecular Formula C₉H₁₃NO [1][2][3][4][5]

Molecular Weight 151.21 g/mol [1][2][3][4]

Appearance White solid [1]

Structural and Computed Properties
The structural characteristics of 1-Amino-2-phenyl-propan-2-ol contribute to its utility in

chemical synthesis. The presence of both a hydrogen bond donor (amine and hydroxyl groups)

and acceptor (amine and hydroxyl groups) influences its intermolecular interactions and

solubility.

Property Value Reference(s)

SMILES CC(CN)(C1=CC=CC=C1)O [2][3]

Topological Polar Surface Area

(TPSA)
46.3 Å² [2]

logP (octanol/water) 0.8528 [3]

Hydrogen Bond Donor Count 2 [3]

Hydrogen Bond Acceptor

Count
2 [3]

Rotatable Bond Count 2 [3]

Experimental Data
Detailed experimental data for 1-Amino-2-phenyl-propan-2-ol is not extensively reported in

publicly available literature. The information below is based on data for structurally similar

compounds and should be used as an estimation.
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Property Value Notes

Melting Point Data not available
As a solid, a distinct melting

point is expected.

Boiling Point Data not available

Likely to be high due to the

presence of polar functional

groups.

Solubility Soluble in organic solvents
The phenyl group enhances

solubility in organic solvents.[1]

pKa Data not available

The primary amine is expected

to have a pKa in the range of

9-10.

Spectral Data
Specific spectral data for 1-Amino-2-phenyl-propan-2-ol is not readily available. Researchers

should perform their own spectral analysis for confirmation of identity and purity.

Experimental Protocols
While specific, detailed protocols for the synthesis and purification of 1-Amino-2-phenyl-
propan-2-ol are not widely published, the following sections provide general methodologies

based on the synthesis of its isomers and related compounds.

Synthesis Workflow
A common route to synthesize amino alcohols is through reductive amination of a

corresponding ketone. The following diagram illustrates a potential synthetic pathway to 1-
Amino-2-phenyl-propan-2-ol.
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General Synthesis Workflow for Amino Alcohols

1-Phenyl-1-propanone

Oxidation

1-Phenyl-1,2-propanedione

Reductive Amination
(e.g., with Ammonia and a reducing agent)

1-Amino-2-phenyl-propan-2-ol

Click to download full resolution via product page

General Synthesis Workflow for Amino Alcohols

Purification Protocol
Purification of the crude product can be achieved through recrystallization. The general steps

are outlined below.
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Dissolution: Dissolve the crude 1-Amino-2-phenyl-propan-2-ol in a minimal amount of a

suitable hot solvent or solvent mixture.

Decolorization (Optional): If colored impurities are present, add a small amount of activated

charcoal and heat the solution.

Hot Filtration: Filter the hot solution to remove any insoluble impurities and activated

charcoal.

Crystallization: Allow the filtrate to cool slowly to room temperature, followed by further

cooling in an ice bath to induce crystallization.

Isolation: Collect the crystals by vacuum filtration.

Washing: Wash the crystals with a small amount of cold solvent to remove any residual

impurities.

Drying: Dry the purified crystals under vacuum.
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General Purification Workflow

Crude Product

Dissolve in
Hot Solvent

Hot Filtration

Cool to Crystallize

Isolate Crystals
(Vacuum Filtration)

Wash with
Cold Solvent

Dry under Vacuum

Pure Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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